Cas no 1803760-18-0 (3-Cyano-4-methoxy-2-methylbenzoic acid)

• Product Name: 3-Cyano-4-methoxy-2-methylbenzoic acid
• CAS No: 1803760-18-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5001859
• Update Time: 2025-06-18

3-Cyano-4-methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4-methoxy-2-methylbenzoic acid
• 3-Cyano-4-methoxy-2-methylbenzoic acid

• Inchi： 1S/C10H9NO3/c1-6-7(10(12)13)3-4-9(14-2)8(6)5-11/h3-4H,1-2H3,(H,12,13)
• InChI Key： VPSVUVXKQWGGIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives